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Compound of Interest

Compound Name: H-N-Me-DL-Ala-OH

Cat. No.: B2556657

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the core molecular properties of N-Methyl-DL-
alanine, a derivative of the amino acid alanine. This compound is utilized in various research
applications, including peptide synthesis and neurobiological studies.[1][2] Its structural
similarity to endogenous amino acids makes it a compound of interest in metabolic pathway
research and for its potential as a modulator of neurotransmission.[1][2]

Molecular Formula and Weight

The fundamental molecular characteristics of N-Methyl-DL-alanine are summarized below. This
data is essential for a wide range of experimental calculations, including molarity, mass
spectrometry analysis, and stoichiometric assessments in chemical reactions.

Property Value Source
Molecular Formula C4H9NO2 PubChem|[3]
Molecular Weight 103.12 g/mol PubChem][3]
Monoisotopic Mass 103.063328530 Da PubChem|[3]
CAS Number 600-21-5 Sigma-Aldrich[4]

Logical Relationship of Molecular Properties
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The following diagram illustrates the direct relationship between the chemical compound and

[ N-Methyl-DL-alanine j

has has is identified by

its key molecular identifiers.

Molecular Formula Molecular Weight CAS Number
C4H9NO2 103.12 g/mol 600-21-5

Click to download full resolution via product page

Core molecular properties of N-Methyl-DL-alanine.

Experimental Protocols for Determination of
Molecular Weight and Formula

The molecular weight and formula of a compound like N-Methyl-DL-alanine are determined
through established analytical chemistry techniques. The following provides a brief overview of

the standard methodologies.
1. Mass Spectrometry for Molecular Weight Determination

* Objective: To determine the mass-to-charge ratio (m/z) of the ionized compound, which

provides the molecular weight.

¢ Methodology:

o Sample Preparation: A solution of N-Methyl-DL-alanine is prepared in a suitable volatile

solvent.
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o lonization: The sample is introduced into the mass spectrometer and ionized. Common
techniques include Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI).

o Mass Analysis: The ionized molecules are passed through a mass analyzer (e.g.,
Quadrupole, Time-of-Flight). The analyzer separates the ions based on their m/z ratio.

o Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum. The peak corresponding to the molecular ion [M+H]* or [M-H]~ provides the
molecular weight. High-resolution mass spectrometry can yield the monoisotopic mass
with high precision.[3]

2. Elemental Analysis for Molecular Formula Determination

o Objective: To determine the percentage composition of each element (Carbon, Hydrogen,
Nitrogen, Oxygen) in the compound.

o Methodology:

o Combustion: A precisely weighed sample of N-Methyl-DL-alanine is combusted in a
furnace with an excess of oxygen.

o Gas Separation: The combustion products (COz, H20, Nz2) are passed through a series of
columns that separate the individual gases.

o Detection: The amount of each gas is measured using thermal conductivity detectors.

o Calculation: The mass percentages of C, H, and N are calculated. The percentage of
oxygen is typically determined by difference. From these percentages, the empirical
formula is derived. The molecular formula is then determined by comparing the empirical
formula weight with the molecular weight obtained from mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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